![molecular formula C14H13BrClNOS B4265641 N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide](/img/structure/B4265641.png)
N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide
Overview
Description
N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is activated by several noxious stimuli, including heat, acid, and capsaicin.
Mechanism of Action
N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide is a potent and selective antagonist of TRPV1, which is a non-selective cation channel that is activated by several noxious stimuli, including heat, acid, and capsaicin. By blocking the activity of TRPV1, this compound can inhibit the transmission of pain signals and modulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the release of pro-inflammatory cytokines and chemokines, reduce the production of reactive oxygen species, and modulate the activity of various enzymes and signaling pathways. This compound has also been shown to modulate thermoregulation, gastrointestinal motility, and respiratory function.
Advantages and Limitations for Lab Experiments
N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide has several advantages for use in lab experiments. It is a potent and selective antagonist of TRPV1, which makes it a valuable tool for investigating the role of TRPV1 in various physiological processes. This compound is also relatively easy to synthesize and has a long half-life, which makes it suitable for in vivo experiments. However, this compound also has some limitations. It can be toxic at high concentrations and can interfere with the activity of other ion channels, which can complicate interpretation of results.
Future Directions
There are several future directions for research on N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide. One area of interest is the development of more potent and selective TRPV1 antagonists that can be used in clinical settings. Another area of interest is the investigation of the role of TRPV1 in various disease states, including cancer, asthma, and inflammatory bowel disease. Additionally, there is a need for further research on the biochemical and physiological effects of this compound, as well as its potential therapeutic applications.
Scientific Research Applications
N-(4-bromo-2-chlorophenyl)-5-propyl-3-thiophenecarboxamide has been extensively studied for its potential use in scientific research. It has been shown to be an effective tool for investigating the role of TRPV1 in pain sensation, thermoregulation, and other physiological processes. This compound has also been used to study the role of TRPV1 in various disease states, including inflammatory bowel disease, asthma, and cancer.
properties
IUPAC Name |
N-(4-bromo-2-chlorophenyl)-5-propylthiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrClNOS/c1-2-3-11-6-9(8-19-11)14(18)17-13-5-4-10(15)7-12(13)16/h4-8H,2-3H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASBUSKXUYBHLKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NC2=C(C=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.